Cas no 1096297-45-8 (N-[(2,4-Difluorophenyl)methyl]-1-methylpiperidin-4-amine)

• Product Name: N-[(2,4-Difluorophenyl)methyl]-1-methylpiperidin-4-amine
• CAS No: 1096297-45-8
• MF: C₁₃H₁₈F₂N₂
• MW: 240.292230129242
• CID: 5048968
• Update Time: 2025-06-23

N-[(2,4-Difluorophenyl)methyl]-1-methylpiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-[(2,4-difluorophenyl)methyl]-1-methylpiperidin-4-amine
• N-(2,4-Difluorobenzyl)-1-methylpiperidin-4-amine
• N-[(2,4-Difluorophenyl)methyl]-1-methylpiperidin-4-amine

• Inchi： 1S/C13H18F2N2/c1-17-6-4-12(5-7-17)16-9-10-2-3-11(14)8-13(10)15/h2-3,8,12,16H,4-7,9H2,1H3
• InChI Key： SWHSDLBUSSJAHC-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CNC1CCN(C)CC1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 230
• XLogP3: 2.1
• Topological Polar Surface Area: 15.3

Additional information on N-[(2,4-Difluorophenyl)methyl]-1-methylpiperidin-4-amine

N-[(2,4-Difluorophenyl)methyl]-1-methylpiperidin-4-amine: A Comprehensive Overview

N-[(2,4-Difluorophenyl)methyl]-1-methylpiperidin-4-amine (CAS No. 1096297-45-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of piperidine and features a unique combination of fluorinated and methylated functionalities. The compound's structure and properties make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of N-[(2,4-Difluorophenyl)methyl]-1-methylpiperidin-4-amine is characterized by a piperidine ring substituted with a methyl group at the 1-position and an N-substituted (2,4-difluorophenyl)methyl group. The presence of fluorine atoms in the aromatic ring imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic profile. These properties have been extensively studied in recent years, leading to a deeper understanding of the compound's potential therapeutic applications.

One of the key areas of research involving N-[(2,4-Difluorophenyl)methyl]-1-methylpiperidin-4-amine is its role as a modulator of neurotransmitter systems. Studies have shown that this compound can interact with various receptors, including serotonin (5-HT) receptors and dopamine receptors. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that N-[(2,4-Difluorophenyl)methyl]-1-methylpiperidin-4-amine exhibits selective binding to 5-HT2A receptors, which are implicated in several psychiatric disorders such as schizophrenia and depression.

In addition to its receptor modulation properties, N-[(2,4-Difluorophenyl)methyl]-1-methylpiperidin-4-amine has been investigated for its potential as an anticonvulsant agent. Preclinical studies have shown that this compound can effectively reduce seizure activity in animal models of epilepsy. The mechanism underlying this effect is thought to involve the modulation of ion channels and neurotransmitter release, which are critical for maintaining neuronal excitability.

The pharmacokinetic profile of N-[(2,4-< strong>Difluorophenyl)methyl-1-methylpiperidin- strong > 4 - amine strong > has also been extensively studied. Research has shown that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration in therapeutic settings. However, further studies are needed to optimize its pharmacokinetic properties and to evaluate its safety profile in humans. p > < p > In the context of drug development, N - [( 2 , 4 - < strong > Difluorophenyl strong > ) < strong > methyl strong > ] - 1 - < strong > methylpiperidin - 4 - amine strong > has shown promise as a lead compound for the design of new drugs targeting neurological disorders. Its unique chemical structure and multifaceted biological activities make it an attractive candidate for further optimization through medicinal chemistry approaches. For example, researchers have explored structural modifications to enhance the compound's selectivity for specific receptor subtypes or to improve its metabolic stability. p > < p > Recent advancements in computational methods have also contributed to the understanding of N - [( 2 , 4 - < strong > Difluorophenyl strong > ) < strong > methyl strong > ] - 1 - < strong > methylpiperidin - 4 - amine strong > 's molecular interactions. Molecular docking studies have provided insights into the binding modes of this compound with various protein targets, helping to guide rational drug design efforts. These computational tools have been instrumental in identifying key structural features that contribute to the compound's biological activity. p > < p > Despite its promising potential, it is important to note that N - [( 2 , 4 - < strong > Difluorophenyl strong > ) < strong > methyl strong > ] - 1 - < strong > methylpiperidin - 4 - amine strong > is still in the early stages of development as a therapeutic agent. Further preclinical and clinical studies are necessary to fully evaluate its safety and efficacy in human subjects. Ongoing research efforts aim to address these challenges and to advance this compound towards clinical trials. p > < p > In conclusion, N - [( 2 , 4 - < strong > Difluorophenyl strong > ) < strong > methyl strong > ] - 1 - < strong > methylpiperidin - 4 - amine strong > ( CAS No . 1096297 - 45 - 8 ) represents a promising molecule with diverse biological activities and potential therapeutic applications . Its unique chemical structure , coupled with ongoing research efforts , positions it as a valuable candidate for further development in the field of medicinal chemistry . As more data becomes available , it is likely that this compound will continue to attract significant attention from both academic researchers and pharmaceutical companies . p > article > response >